Ethyl 2-(4-methoxyphenyl)-4-(2-((4-methoxyphenyl)amino)-2-oxoethoxy)quinoline-6-carboxylate

• IUPAC Name: ethyl 4-[2-(4-methoxyanilino)-2-oxoethoxy]-2-(4-methoxyphenyl)quinoline-6-carboxylate
• InChI: InChI=1S/C28H26N2O6/c1-4-35-28(32)19-7-14-24-23(15-19)26(16-25(30-24)18-5-10-21(33-2)11-6-18)36-17-27(31)29-20-8-12-22(34-3)13-9-20/h5-16H,4,17H2,1-3H3,(H,29,31)
• InChI Key: JIGFOAVVMYHWPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(C=C2OCC(=O)NC3=CC=C(C=C3)OC)C4=CC=C(C=C4)OC
• Molecular Formula: C28H26N2O6
• Molecular Weight: 486.5 g/mol

Description

Ethyl 2-(4-methoxyphenyl)-4-(2-((4-methoxyphenyl)amino)-2-oxoethoxy)quinoline-6-carboxylate is a useful research compound. Its molecular formula is C28H26N2O6 and its molecular weight is 486.524. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Properties

Quinoline derivatives have been synthesized and evaluated for their pharmacological properties, including anti-inflammatory effects. For example, the metabolites of certain quinoline compounds have shown potential as disease-modifying antirheumatic drugs (DMARDs), with some exhibiting anti-inflammatory effects in models of rheumatic diseases (A. Baba et al., 1998). This highlights the potential of quinoline derivatives in developing treatments for inflammatory conditions.

Corrosion Inhibition

Quinoxaline derivatives, a closely related class of compounds, have been investigated for their potential as corrosion inhibitors. Studies have shown that certain quinoxalines can effectively inhibit corrosion in metals, making them valuable in industrial applications where metal preservation is critical (A. Zarrouk et al., 2014).

Antimicrobial and Antioxidant Activities

Research has also focused on the synthesis of quinoline derivatives for antimicrobial and antioxidant applications. Some compounds have demonstrated excellent antibacterial and antifungal properties, as well as significant antioxidant potential, suggesting their utility in developing new therapeutic agents (K. Raghavendra et al., 2016).

Optical and Electronic Applications

Quinoline derivatives have been explored for their structural and optical properties, with applications in material science, such as in the fabrication of thin films for photodiode applications. The unique optical behaviors of these compounds enable the development of advanced materials with specific electronic and photonic properties (Nadia Ali Ahmed Elkanzi et al., 2020).